Cas no 7739-04-0 (2,3-dimethyl-1,2,3,4-tetrahydroquinoxaline)

2,3-dimethyl-1,2,3,4-tetrahydroquinoxaline structure
7739-04-0 structure
Product Name:2,3-dimethyl-1,2,3,4-tetrahydroquinoxaline
CAS No:7739-04-0
MF:C10H14N2
MW:162.231562137604
CID:884149
PubChem ID:270945
Update Time:2025-04-19

2,3-dimethyl-1,2,3,4-tetrahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

    • 2,3-dimethyl-1,2,3,4-tetrahydroquinoxaline
    • 2,3-dimethoxy-6-methyl-(6ar,12ac)-6a,12a-dihydro-6H-[1,3]dioxolo[4',5':5,6]indeno[1,2-c]isoquinoline-5,12-dione
    • 2,3-dimethyl-1
    • AC1LASLG
    • cis-1,2,3,4-tetrahydro-2,3-dimethylquinoxaline
    • cis-2,3-Dimethyl-1,2,3,4-tetrahydro-chinoxalin
    • cis-2,3-dimethyl-1,2,3,4-tetrahydro-quinoxaline
    • cis-2,3-dimethyltetrhydroquinoxaline
    • cis-5,6,12,13-tetrahydro-2,3-dimethoxy-6-methyl-5,11-dioxo-8,9-(methylenedioxy)-(11H)indeno< 1,2-c> isoquinoline
    • 1,2,3,4-Tetrahydro-2,3-dimethylquinoxaline
    • 7739-04-0
    • AKOS015998266
    • NSC-114128
    • 2,3-Dimethyl-1,2,3,4-tetrahydroquinoxaline, 97%
    • CS-0122519
    • 2,3-dimethyl-1,2,3,4-tetrahydro-quinoxaline
    • SCHEMBL6587899
    • 13311-77-8
    • Quinoxaline, 1,2,3,4-tetrahydro-2,3-dimethyl-
    • 2,3-Dimethyl-1,2,3,4-tetrahydroquinoxaline #
    • 2,3-dimethyl-1,2,3,4-tetrahydroquinoxaline dihydrochloride
    • NSC114128
    • JKMHQZSBOQTMRG-UHFFFAOYSA-N
    • MFCD13704502
    • DTXSID90998604
    • CCG-356423
    • F74056
    • Inchi: 1S/C10H14N2/c1-7-8(2)12-10-6-4-3-5-9(10)11-7/h3-8,11-12H,1-2H3
    • InChI Key: JKMHQZSBOQTMRG-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2NC(C)C1C

Computed Properties

  • Exact Mass: 162.11582
  • Monoisotopic Mass: 162.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • PSA: 24.06
  • LogP: 2.57700
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